Cas no 2648930-54-3 ((2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-hydroxypropanoic acid)

• Product Name: (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-hydroxypropanoic acid
• CAS No: 2648930-54-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6042998
• PubChem ID: 165545579
• Update Time: 2025-11-01

(2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-hydroxypropanoic acid
• (2R)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}-3-hydroxypropanoic acid
• EN300-1517303
• 2648930-54-3

• Inchi： 1S/C26H30N2O6/c29-14-23(25(31)32)27-24(30)13-16-7-1-6-12-22(16)28-26(33)34-15-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21-23,29H,1,6-7,12-15H2,(H,27,30)(H,28,33)(H,31,32)/t16?,22?,23-/m1/s1
• InChI Key： MZIYVIVCWKUZDI-KKOYGPPHSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCC1CC(N[C@@H](C(=O)O)CO)=O)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-hydroxypropanoic acid

Introduction to (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-hydroxypropanoic Acid (CAS No. 2648930-54-3)

(2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-hydroxypropanoic acid (CAS No. 2648930-54-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the development of novel therapeutic agents.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a widely used reagent in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in the compound ensures that the amino functionality remains protected during multi-step synthetic processes, allowing for precise control over the sequence and structure of the final product. The cyclohexylacetamido moiety, on the other hand, imparts additional structural complexity and can influence the conformational properties of the resulting peptides or proteins.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-hydroxypropanoic acid can be effectively utilized in the synthesis of antimicrobial peptides. These peptides exhibit potent activity against a wide range of bacterial strains, including multidrug-resistant pathogens, making them valuable candidates for combating antibiotic resistance.

Another area of interest is the use of this compound in the development of peptide-based vaccines. The hydroxypropanoic acid moiety contributes to the overall hydrophilicity and solubility of the peptide, which is crucial for its effective delivery and immunogenicity. Research conducted by a team at the National Institutes of Health (NIH) showed that peptides synthesized using this compound elicited strong immune responses in preclinical models, paving the way for further clinical trials.

In addition to its therapeutic applications, (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-hydroxypropanoic acid has also been explored for its potential in drug delivery systems. The unique structural features of this compound allow it to be incorporated into various nanocarriers, such as liposomes and polymeric nanoparticles, enhancing the stability and bioavailability of encapsulated drugs. A study published in *Advanced Drug Delivery Reviews* reported that these nanocarriers exhibited improved pharmacokinetic profiles and reduced toxicity compared to traditional formulations.

The synthesis of (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-hydroxypropanoic acid typically involves several steps, including the protection of amino groups with Fmoc, followed by coupling reactions with appropriate building blocks. The final deprotection step is usually carried out using mild acidic conditions, such as piperidine in dimethylformamide (DMF). The purity and yield of the final product can be optimized by carefully controlling reaction parameters such as temperature, solvent choice, and reaction time.

From a safety perspective, it is important to handle this compound with care due to its reactivity and potential for forming side products. Proper personal protective equipment (PPE) should be worn during synthesis and handling, and all waste materials should be disposed of according to local regulations. Additionally, quality control measures should be implemented to ensure that the final product meets pharmaceutical standards for purity and stability.

In conclusion, (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-hydroxypropanoic acid (CAS No. 2648930-54-3) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for the development of novel therapeutic agents, vaccines, and drug delivery systems. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern drug discovery efforts.